Cas no 1804061-52-6 (4-(3-Bromopropyl)-3-(hydroxymethyl)mandelic acid)

• Product Name: 4-(3-Bromopropyl)-3-(hydroxymethyl)mandelic acid
• CAS No: 1804061-52-6
• MF: C₁₂H₁₅BrO₄
• MW: 303.149103403091
• CID: 4797110
• Update Time: 2025-05-21

4-(3-Bromopropyl)-3-(hydroxymethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Bromopropyl)-3-(hydroxymethyl)mandelic acid

• Inchi： 1S/C12H15BrO4/c13-5-1-2-8-3-4-9(6-10(8)7-14)11(15)12(16)17/h3-4,6,11,14-15H,1-2,5,7H2,(H,16,17)
• InChI Key： UHDCHYSBTYSMMS-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(C(C(=O)O)O)=CC=1CO

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 247
• XLogP3: 1.3
• Topological Polar Surface Area: 77.8

Additional information on 4-(3-Bromopropyl)-3-(hydroxymethyl)mandelic acid

4-(3-Bromopropyl)-3-(hydroxymethyl)mandelic Acid: A Comprehensive Overview

The compound 4-(3-Bromopropyl)-3-(hydroxymethyl)mandelic acid, with the CAS number 1804061-52-6, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid derived from amygdalin found in bitter almonds. The addition of the 3-bromopropyl and hydroxymethyl groups introduces unique chemical properties that make this compound a valuable tool in various research and industrial applications.

Mandelic acid itself is known for its role in organic synthesis, particularly as a precursor to various pharmaceutical agents. The introduction of the bromopropyl group enhances the compound's reactivity and selectivity in synthetic reactions. Recent studies have explored the use of this compound in the synthesis of bioactive molecules, such as antibiotics and anti-inflammatory agents. For instance, researchers have demonstrated that the bromopropyl group can act as a versatile building block for constructing complex molecular architectures with potential therapeutic applications.

The hydroxymethyl group attached to the mandelic acid backbone further increases the compound's versatility. This group can participate in hydrogen bonding, which is crucial for stabilizing molecular interactions in biological systems. Recent advancements in computational chemistry have allowed scientists to model the interaction of this compound with various biomolecules, providing insights into its potential as a drug candidate. For example, molecular docking studies have shown that the hydroxymethyl group can enhance the binding affinity of the compound to specific protein targets, making it a promising lead for drug discovery.

In terms of synthesis, 4-(3-Bromopropyl)-3-(hydroxymethyl)mandelic acid can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the alkylation of mandelic acid with bromopropyl groups under controlled conditions. This method ensures high yields and excellent stereochemical control, which are critical for producing enantiomerically pure compounds. Recent optimizations in this synthesis pathway have focused on improving reaction efficiency and reducing environmental impact, aligning with current trends toward sustainable chemistry.

The application of this compound extends beyond pharmaceuticals. Its unique chemical properties make it an attractive candidate for use in materials science, particularly in the development of advanced polymers and coatings. For example, researchers have investigated its ability to serve as a monomer in polymerization reactions, leading to materials with tailored mechanical and chemical properties. These materials have potential applications in industries such as electronics, automotive manufacturing, and biomedical devices.

Furthermore, recent studies have explored the use of 4-(3-Bromopropyl)-3-(hydroxymethyl)mandelic acid in catalysis. The bromine atom present in the molecule can act as a Lewis acid catalyst, facilitating various organic transformations. This property has been exploited in asymmetric catalysis, where the compound has been used to synthesize chiral molecules with high enantioselectivity. Such advancements highlight its potential as both a building block and a catalyst in organic synthesis.

In conclusion, 4-(3-Bromopropyl)-3-(hydroxymethyl)mandelic acid is a multifaceted compound with significant potential across diverse fields. Its unique chemical structure, derived from mandelic acid with functionalized groups, endows it with reactivity and versatility that make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimizations for this compound, its role in advancing science and technology is expected to grow even further.